Cas no 1119451-23-8 (N-(2-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine)

N-(2-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine structure
1119451-23-8 structure
Product Name:N-(2-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine
CAS No:1119451-23-8
MF:C11H16BrNO
MW:258.154842376709
CID:1072427
PubChem ID:25219602
Update Time:2025-04-20

N-(2-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine Chemical and Physical Properties

Names and Identifiers

    • N-(2-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine
    • STK503949
    • 2-Bromo-N-(2-methoxyethyl)-N-methylbenzenemethanamine
    • [(2-bromophenyl)methyl](2-methoxyethyl)methylamine
    • N-(2-bromobenzyl)-2-methoxy-N-methylethanamine
    • N-[(2-bromophenyl)methyl]-2-methoxy-N-methylethanamine
    • DTXSID501212138
    • ALBB-006479
    • AKOS000266076
    • Z169247592
    • 1119451-23-8
    • MDL: MFCD12027205
    • Inchi: 1S/C11H16BrNO/c1-13(7-8-14-2)9-10-5-3-4-6-11(10)12/h3-6H,7-9H2,1-2H3
    • InChI Key: JBQACUJJCAEOPQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CN(C)CCOC

Computed Properties

  • Exact Mass: 257.04153g/mol
  • Monoisotopic Mass: 257.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12.5Ų
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